Cas no 2229929-51-3 (4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one)

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one structure
2229929-51-3 structure
Product Name:4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one
CAS No:2229929-51-3
MF:C18H14F6O
MW:360.29358625412
CID:6642605
Update Time:2024-01-29

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one
    • Inchi： 1S/C18H14F6O/c1-11(25)10-16(12-2-6-14(7-3-12)17(19,20)21)13-4-8-15(9-5-13)18(22,23)24/h2-9,16H,10H2,1H3
    • InChI Key： KQEJMYFKCNVDSN-UHFFFAOYSA-N
    • SMILES： CC(=O)CC(C1=CC=C(C(F)(F)F)C=C1)C1=CC=C(C(F)(F)F)C=C1

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Production Method

Production Method 1

2229929-51-3 2229929-51-3
2229929-16-0 2229929-16-0
2229929-15-9 2229929-15-9
80992-93-4 80992-93-4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  40 min, 0 °C; 4 h, 2 - 10 °C
2.1 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ;  16 h, rt
3.1 Catalysts: 2,2′-Bipyridine ,  Palladium diacetate Solvents: Water ;  12 h, 100 °C
Reference
Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition
Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 2

128796-39-4 128796-39-4
2229928-92-9 2229928-92-9
2229929-51-3 2229929-51-3
2229929-16-0 2229929-16-0
2229929-15-9 2229929-15-9
80992-93-4 80992-93-4
Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine ,  Palladium diacetate Solvents: Water ;  12 h, 100 °C
Reference
Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition
Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 3

1423-60-5 1423-60-5
54705-42-9 54705-42-9
2229929-51-3 2229929-51-3
2229929-16-0 2229929-16-0
2229929-15-9 2229929-15-9
80992-93-4 80992-93-4
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ;  16 h, rt
2.1 Catalysts: 2,2′-Bipyridine ,  Palladium diacetate Solvents: Water ;  12 h, 100 °C
Reference
Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition
Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 4

54705-42-9 54705-42-9
2229929-51-3 2229929-51-3
2229929-16-0 2229929-16-0
2229929-15-9 2229929-15-9
80992-93-4 80992-93-4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  40 min, 0 °C; 4 h, 2 - 10 °C
1.2 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ;  16 h, rt
2.1 Catalysts: 2,2′-Bipyridine ,  Palladium diacetate Solvents: Water ;  12 h, 100 °C
Reference
Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition
Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Raw materials

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Preparation Products

4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one Related Literature

2229929-51-3 (4,4-bis(4-(trifluoromethyl)phenyl)butan-2-one) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.